Cas no 1181573-11-4 (3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid)
1181573-11-4 structure
Product Name:3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid
CAS No:1181573-11-4
MF:C13H12O4S
MW:264.296982765198
CID:2141512
Update Time:2023-08-04
3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(3,4-dimethoxy-phenyl)-thiophene-2-carboxylic acid
- 3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid
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- Inchi: 1S/C13H12O4S/c1-16-10-4-3-8(7-11(10)17-2)9-5-6-18-12(9)13(14)15/h3-7H,1-2H3,(H,14,15)
- InChI Key: YGDVFMYDEBTXPV-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C(=O)O)C1C=CC(=C(C=1)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 297
- Topological Polar Surface Area: 84
3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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